![molecular formula C10H12N2OS B5729552 3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5729552.png)
3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, also known as ETP, is a synthetic compound with potential applications in scientific research. It belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-one derivatives and has been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of 3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as thymidylate synthase and dihydrofolate reductase. Additionally, this compound has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Advantages and Limitations for Lab Experiments
3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments, including its low toxicity and high solubility in water. However, its limited availability and high cost may limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of 3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the investigation of its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas, such as anti-viral and anti-inflammatory therapy.
In conclusion, this compound is a synthetic compound with potential applications in scientific research. Its anti-cancer and anti-inflammatory effects make it a promising candidate for further investigation. However, further research is needed to fully understand its mechanism of action and potential applications in other areas.
Synthesis Methods
The synthesis of 3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-aminothiophene-3-carboxylic acid with acetic anhydride and subsequent cyclization with dimethylformamide dimethyl acetal. This process yields this compound as a white crystalline solid with a melting point of 187-189°C.
Scientific Research Applications
3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c1-4-12-5-11-9-8(10(12)13)6(2)7(3)14-9/h5H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJPWMEUDDWSCTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC2=C(C1=O)C(=C(S2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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